Cas no 195447-63-3 (1-(2,2,2-Trifluoroethyl)piperazine hydrochloride)

• Product Name: 1-(2,2,2-Trifluoroethyl)piperazine hydrochloride
• CAS No: 195447-63-3
• MF: C₆H₁₂ClF₃N₂
• MW: 204.621090888977
• MDL: MFCD10595946
• CID: 1039366
• PubChem ID: 22281391
• Update Time: 2025-05-23

1-(2,2,2-Trifluoroethyl)piperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2,2,2-Trifluoroethyl)piperazine hydrochloride
• 1-(2,2,2-trifluoroethyl)piperazine,hydrochloride
• 1-(2,2,2-TRIFLUOROETHYL)PIPERAZINE HCL
• C6H12ClF3N2
• KLOPWMOYEWBUOD-UHFFFAOYSA-N
• 0097AB
• AK105117
• ST24020973
• 1-(2,2,2-trifluorethyl)piperazine hydrochloride
• 1-(2,2,2-Trifluoroethyl)piperazine--hydrogen chloride (1/1)
• 195447-63-3
• F9995-2597
• CS-0073696
• MFCD10595946
• 1-(2,2,2-Trifluoro-ethyl)-piperazine hcl
• A880140
• EN300-30485
• SCHEMBL1922905
• DB-353812
• O10248
• AS-49942
• DTXSID70624292
• 1-(2,2,2-Trifluoroethyl)piperazinehydrochloride
• 1-(2,2,2-trifluoroethyl)piperazine;hydrochloride
• AKOS015909553

• MDL： MFCD10595946
• Inchi： 1S/C6H11F3N2.ClH/c7-6(8,9)5-11-3-1-10-2-4-11;/h10H,1-5H2;1H
• InChI Key： KLOPWMOYEWBUOD-UHFFFAOYSA-N
• SMILES： Cl.FC(CN1CCNCC1)(F)F

Computed Properties

• Exact Mass: 204.06400
• Monoisotopic Mass: 204.0641106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3

Experimental Properties

• PSA: 15.27000
• LogP: 1.52260

1-(2,2,2-Trifluoroethyl)piperazine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H320-H335
• Warning Statement： P261-P280-P301+P312-P302+P352-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 1-(2,2,2-Trifluoroethyl)piperazine hydrochloride

1-(2,2,2-Trifluoroethyl)piperazine hydrochloride: A Comprehensive Overview

1-(2,2,2-Trifluoroethyl)piperazine hydrochloride, also known by its CAS number 195447-63-3, is a compound of significant interest in the fields of pharmaceutical chemistry and material science. This compound is a derivative of piperazine, a six-membered ring containing two nitrogen atoms, which is widely used in drug design due to its unique chemical properties and ability to form hydrogen bonds. The trifluoroethyl group attached to the piperazine ring introduces additional functionality, enhancing the compound's potential applications in various industries.

The structure of 1-(2,2,2-Trifluoroethyl)piperazine hydrochloride consists of a piperazine core with a trifluoroethyl substituent at the 1-position. The trifluoroethyl group (-CF3CH2-) is a common substituent in organic chemistry, often used to improve the lipophilicity and stability of molecules. This substitution pattern makes the compound highly versatile, as it can participate in various chemical reactions and interactions. The hydrochloride salt form indicates that the compound exists as a zwitterion in its crystalline state, which is typical for basic nitrogen-containing compounds.

Recent studies have highlighted the potential of 1-(2,2,2-Trifluoroethyl)piperazine hydrochloride in drug discovery. Researchers have explored its role as a building block for constructing bioactive molecules with improved pharmacokinetic profiles. For instance, the trifluoroethyl group has been shown to enhance the metabolic stability of piperazine derivatives by reducing susceptibility to enzymatic degradation. This property makes it an attractive candidate for developing drugs with longer half-lives and reduced dosing frequencies.

In addition to its pharmaceutical applications, 1-(2,2,2-Trifluoroethyl)piperazine hydrochloride has been investigated for its use in materials science. The compound's ability to form stable complexes with metal ions has led to its consideration in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies.

The synthesis of 1-(2,2,2-Trifluoroethyl)piperazine hydrochloride typically involves nucleophilic substitution reactions or coupling reactions between piperazine derivatives and trifluoroethyl halides. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For example, the use of palladium catalysts has been reported to significantly improve the yield and purity of the product.

In terms of biological activity, 1-(2,2,2-Trifluoroethyl)piperazine hydrochloride has demonstrated moderate inhibitory effects on certain enzymes associated with neurodegenerative diseases. Preclinical studies suggest that it may have potential as a lead compound for developing treatments for Alzheimer's disease or Parkinson's disease. However, further research is needed to fully understand its mechanism of action and safety profile.

The physical properties of 1-(2,2,2-Trifluoroethyl)piperazine hydrochloride, such as melting point and solubility, are critical factors influencing its suitability for various applications. Experimental data indicate that the compound has a high melting point due to strong intermolecular hydrogen bonding within its crystal lattice. Its solubility in polar solvents also makes it amenable to use in aqueous-based formulations.

In conclusion, 1-(2,2,2-Trifluoroethyl)piperazine hydrochloride, CAS No. 195447-63-3, is a multifaceted compound with promising applications across diverse fields. Its unique chemical structure and functional groups make it an invaluable tool for researchers in drug discovery and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.